N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide

• Molecular Formula: C26H26ClN3O2
• Molecular Weight: 448 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C26H26ClN3O2/c1-18-14-19(2)16-21(15-18)25(31)28-22-8-9-24(23(27)17-22)29-10-12-30(13-11-29)26(32)20-6-4-3-5-7-20/h3-9,14-17H,10-13H2,1-2H3,(H,28,31)
• InChI Key: FXFUDDIHESPDCX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)Cl)C

Description

N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide, also known as BZP, is a chemical compound that belongs to the family of piperazines. BZP is a psychoactive drug that has been used recreationally for its stimulant effects. However, BZP has also been studied for its potential therapeutic applications in various scientific research studies.

Mechanism of Action

The mechanism of action of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide involves its interaction with the central nervous system. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide acts as a stimulant by increasing the release of dopamine and serotonin in the brain. This leads to an increase in alertness, energy, and euphoria. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide also acts as a serotonin receptor agonist, which means that it activates the receptors that are responsible for regulating mood.
Biochemical and Physiological Effects
N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its stimulant effects, N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has been shown to increase heart rate, blood pressure, and body temperature. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has also been shown to cause vasoconstriction, which can lead to reduced blood flow to certain parts of the body. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has been shown to have a high potential for abuse and dependence, which is a concern for its therapeutic use.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide in lab experiments include its relatively simple synthesis method and its potential therapeutic applications. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide can be produced in large quantities for research purposes, which makes it a cost-effective option for studies. However, the limitations of using N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide in lab experiments include its potential for abuse and dependence, which can make it difficult to conduct controlled studies. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide also has a narrow therapeutic index, which means that the difference between a therapeutic dose and a toxic dose is small.

Future Directions

There are several future directions for the study of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide. One area of research is the development of new therapeutic applications for N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has shown promise in the treatment of depression, anxiety, and schizophrenia, but more research is needed to determine its efficacy and safety. Another area of research is the development of new analogs of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide that have improved therapeutic properties and fewer side effects. Finally, more research is needed to understand the long-term effects of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide use on the brain and body, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis method for N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide involves the reaction of 3,5-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(4-benzoyl-1-piperazinyl)-3-chlorobenzene to form N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide. The synthesis of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide is a relatively simple process, and it can be produced in large quantities for research purposes.

Scientific Research Applications

N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has been studied for its potential therapeutic applications in various scientific research studies. One of the most promising applications of N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide is in the treatment of depression. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a crucial role in regulating mood. N-[4-(4-benzoyl-1-piperazinyl)-3-chlorophenyl]-3,5-dimethylbenzamide has also been studied for its potential use in treating other psychiatric disorders, such as anxiety and schizophrenia.